Cas no 1805088-64-5 (2-(Chloromethyl)-3-cyano-5-(difluoromethyl)-6-methoxypyridine)

• Product Name: 2-(Chloromethyl)-3-cyano-5-(difluoromethyl)-6-methoxypyridine
• CAS No: 1805088-64-5
• MF: C₉H₇ClF₂N₂O
• MW: 232.614487886429
• CID: 4875853
• Update Time: 2025-11-01

2-(Chloromethyl)-3-cyano-5-(difluoromethyl)-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-cyano-5-(difluoromethyl)-6-methoxypyridine

• Inchi： 1S/C9H7ClF2N2O/c1-15-9-6(8(11)12)2-5(4-13)7(3-10)14-9/h2,8H,3H2,1H3
• InChI Key： SVKWMTDDXIBXLI-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=CC(C(F)F)=C(N=1)OC

Computed Properties

• Exact Mass: 232.021
• Monoisotopic Mass: 232.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 45.9

Additional information on 2-(Chloromethyl)-3-cyano-5-(difluoromethyl)-6-methoxypyridine

Professional Introduction to 2-(Chloromethyl)-3-cyano-5-(difluoromethyl)-6-methoxypyridine (CAS No. 1805088-64-5)

2-(Chloromethyl)-3-cyano-5-(difluoromethyl)-6-methoxypyridine (CAS No. 1805088-64-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, exhibits a high potential for further development in drug discovery and molecular biology applications. The presence of multiple functional groups, including a chloromethyl moiety, a cyano group, a difluoromethyl group, and a methoxy group, makes it a versatile building block for synthesizing more complex molecules with tailored biological activities.

The chloromethyl group in this compound is particularly noteworthy due to its reactivity and ability to participate in various chemical transformations. This feature allows for the facile introduction of additional functional groups or the formation of new carbon-carbon bonds, which is crucial in the synthesis of pharmacologically active compounds. The cyano group contributes to the compound's electronic properties and can influence its interactions with biological targets. Meanwhile, the difluoromethyl group is known for its ability to enhance metabolic stability and binding affinity in drug candidates, making it a valuable component in medicinal chemistry.

The methoxy group provides another layer of functional diversity, enabling further modifications through etherification or nucleophilic substitution reactions. These combined features make 2-(Chloromethyl)-3-cyano-5-(difluoromethyl)-6-methoxypyridine an attractive candidate for exploring new therapeutic avenues. Recent studies have highlighted its potential in the development of small-molecule inhibitors targeting various disease pathways.

In the realm of academic research, this compound has been explored for its utility in synthesizing novel heterocyclic derivatives. Heterocyclic compounds are widely recognized for their biological significance and are often the core structure in many drugs used to treat conditions ranging from infectious diseases to chronic disorders. The incorporation of electron-withdrawing and electron-donating groups, such as those present in 2-(Chloromethyl)-3-cyano-5-(difluoromethyl)-6-methoxypyridine, allows researchers to fine-tune the electronic properties of these molecules, thereby modulating their interaction with biological receptors.

The difluoromethyl group, in particular, has been extensively studied for its impact on drug-like properties such as lipophilicity and metabolic stability. Its presence can significantly alter the pharmacokinetic profile of a drug candidate, often leading to improved bioavailability and prolonged half-life. This has made it a staple in modern drug design strategies. Additionally, the cyano group can serve as a handle for further functionalization, enabling the synthesis of more complex structures through cross-coupling reactions or nucleophilic additions.

The pharmaceutical industry has shown considerable interest in developing new analogs of 2-(Chloromethyl)-3-cyano-5-(difluoromethyl)-6-methoxypyridine due to its perceived potential as an intermediate in drug synthesis. Researchers are leveraging its structural versatility to create novel compounds with enhanced therapeutic efficacy and reduced side effects. For instance, derivatives of this molecule have been investigated as potential inhibitors of enzymes involved in cancer progression or as modulators of inflammatory pathways.

The methoxy group also plays a critical role in determining the solubility and bioavailability of derived compounds. By adjusting the positioning and type of functional groups around this core structure, chemists can optimize these properties for better absorption and distribution within the body. This level of control is essential for developing drugs that are not only effective but also well-tolerated by patients.

Emerging research indicates that modifications to the chloromethyl group can lead to compounds with improved binding affinity to target proteins. This has opened up new avenues for designing more potent inhibitors with fewer off-target effects. Furthermore, computational studies have suggested that incorporating additional fluorine atoms could further enhance metabolic stability while maintaining biological activity.

The synthesis of 2-(Chloromethyl)-3-cyano-5-(difluoromethyl)-6-methoxypyridine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been particularly useful in constructing complex molecular frameworks efficiently.

The compound's structural complexity also presents challenges during purification and scale-up production processes. However, ongoing advancements in chemical engineering and process optimization are addressing these issues by developing more efficient synthetic routes and purification techniques. These efforts are crucial for ensuring that pharmaceutical-grade material can be produced reliably on an industrial scale.

In conclusion, 2-(Chloromethyl)-3-cyano-5-(difluoromethyl)-6-methoxypyridine represents a promising scaffold for developing novel therapeutic agents. Its unique combination of functional groups offers numerous opportunities for chemical modification and biological exploration. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation pharmaceuticals.